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Compound of Interest

Compound Name: 2,7-Dimethoxy-1-naphthaldehyde

CAS No.: 51385-93-4

Cat. No.: B1593586

Get Quote

Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties of 2,7-Dimethoxy-1-
naphthaldehyde (CAS No. 51385-93-4). Intended for an audience of researchers, medicinal chemists, and professionals in drug

development, this document delves into the compound's structural characteristics, spectroscopic profile, synthesis, reactivity, and

potential applications. The naphthalene scaffold is a privileged structure in medicinal chemistry, and understanding the nuanced

properties of its derivatives is paramount for the rational design of novel therapeutics and functional materials.[1][2] This guide

synthesizes theoretical knowledge with practical insights to serve as a vital resource for laboratory applications.

Compound Identification and Structure
2,7-Dimethoxy-1-naphthaldehyde is an aromatic aldehyde featuring a naphthalene core substituted with two methoxy groups at

positions 2 and 7, and a formyl group at position 1. This substitution pattern dictates its electronic properties, reactivity, and steric

profile.

IUPAC Name: 2,7-dimethoxynaphthalene-1-carbaldehyde

CAS Number: 51385-93-4

Molecular Formula: C₁₃H₁₂O₃

Molecular Weight: 216.23 g/mol

Caption: Chemical structure of 2,7-Dimethoxy-1-naphthaldehyde.

Physicochemical Properties
The physical properties of 2,7-Dimethoxy-1-naphthaldehyde are summarized below. These characteristics are essential for

determining appropriate solvents for reactions and purification, as well as for storage conditions.
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Property Value Source

Physical Form Solid

Appearance White to off-white crystalline solid [3]

Melting Point 137-139 °C (for 2,7-Dimethoxynaphthalene)

Solubility Sparingly soluble in water [3]

Storage Temp. Room Temperature [3]

Note: The melting point is for the parent compound 2,7-Dimethoxynaphthalene, as specific data for the aldehyde is not readily

available. The presence of the aldehyde group is expected to slightly alter this value.

The two methoxy groups are electron-donating, which increases the electron density of the naphthalene ring system, influencing

its reactivity in electrophilic aromatic substitution reactions. The aldehyde group is a versatile functional handle for a wide range of

chemical transformations.

Spectroscopic Analysis
Spectroscopic data is fundamental for the structural elucidation and purity assessment of a compound. While a complete,

published spectrum for 2,7-Dimethoxy-1-naphthaldehyde is not available in the searched literature, we can predict the key

spectral features based on data from closely related analogs such as 1-naphthaldehyde, 2-methoxy-1-naphthaldehyde, and 2,7-

dimethoxynaphthalene.[4][5][6][7]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aldehydic proton, the aromatic protons, and the methoxy

protons.

Proton Assignment
Predicted Chemical Shift (δ,
ppm)

Multiplicity Rationale

Aldehyde (-CHO) 10.0 - 10.5 Singlet (s)
Deshielded proton attached to a

carbonyl carbon.

Aromatic (H-3, H-4, H-5, H-6,

H-8)
7.0 - 8.5 Multiplets (m), Doublets (d)

Protons on the aromatic

naphthalene core. The exact

shifts are influenced by the

electronic effects of the

methoxy and aldehyde groups.

Methoxy (-OCH₃) 3.9 - 4.1 Two Singlets (s)
Protons of the two distinct

methoxy groups.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on all unique carbon environments within the molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale

Aldehyde (C=O) 190 - 195
Characteristic shift for an aromatic

aldehyde carbonyl carbon.[4]

Aromatic (C1-C8a) 105 - 160

Aromatic carbons. Carbons attached to

methoxy groups (C2, C7) will be shifted

downfield (~155-160 ppm), while others will

appear in the typical aromatic region.[6][8]

Methoxy (-OCH₃) 55 - 58
Typical range for methoxy carbons attached

to an aromatic ring.[8]

Infrared (IR) Spectroscopy
The IR spectrum is crucial for identifying key functional groups.

Functional Group Expected Wavenumber (cm⁻¹) Intensity

C=O Stretch (Aldehyde) 1680 - 1700 Strong

C-H Stretch (Aromatic) 3000 - 3100 Medium

C-H Stretch (Aldehyde) 2720, 2820 Weak (often a doublet)

C-O Stretch (Methoxy)
1200 - 1275 (asymmetric), 1020-1075

(symmetric)
Strong

C=C Stretch (Aromatic) 1500 - 1600 Medium to Strong

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) would likely show a prominent molecular ion peak and characteristic fragmentation

patterns.

m/z Value Proposed Fragment Rationale

216 [M]⁺ Molecular Ion

215 [M-H]⁺ Loss of the aldehydic hydrogen.[9][10]

187 [M-CHO]⁺
Loss of the formyl radical, a common

fragmentation for aldehydes.[9][10]

201 [M-CH₃]⁺
Loss of a methyl radical from a methoxy

group.

173 [M-CHO-CH₂]⁺
Subsequent fragmentation of the [M-CHO]⁺

ion.

127 [C₁₀H₇]⁺
Naphthyl cation, indicating loss of all

substituents.[10]
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digraph "MS_Fragmentation" {

rankdir=LR;

node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"];

edge [color="#202124"];

M [label="[C₁₃H₁₂O₃]⁺\nm/z = 216"];

M_H [label="[M-H]⁺\nm/z = 215"];

M_CHO [label="[M-CHO]⁺\nm/z = 187"];

M_CH3 [label="[M-CH₃]⁺\nm/z = 201"];

M_CHO_CH2 [label="[M-CHO-CH₂]⁺\nm/z = 173"];

M -> M_H [label="- H•"];

M -> M_CHO [label="- CHO•"];

M -> M_CH3 [label="- CH₃•"];

M_CHO -> M_CHO_CH2 [label="- CH₂"];

}

Caption: Plausible fragmentation pathway for 2,7-Dimethoxy-1-naphthaldehyde in EI-MS.

Synthesis and Reactivity
Synthesis
A common and effective method for the formylation of electron-rich aromatic compounds like 2,7-dimethoxynaphthalene is the

Vilsmeier-Haack reaction.[11][12] This reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphoryl chloride

(POCl₃) and a substituted formamide like N,N-dimethylformamide (DMF).[13]

The electron-donating methoxy groups at the 2 and 7 positions activate the naphthalene ring, making it susceptible to electrophilic

substitution. The formylation is expected to occur at the ortho or para positions relative to the activating groups. In this case, the 1-

position is highly activated and sterically accessible, leading to the desired product.

Experimental Workflow: Vilsmeier-Haack Formylation

Reagent Formation: N,N-Dimethylformamide (DMF) is cooled in an ice bath, and phosphoryl chloride (POCl₃) is added dropwise

to form the electrophilic chloromethyleneiminium salt (Vilsmeier reagent).[13]

Electrophilic Attack: 2,7-Dimethoxynaphthalene, dissolved in a suitable solvent, is added to the Vilsmeier reagent. The electron-

rich naphthalene ring attacks the electrophile.

Hydrolysis: The reaction mixture is heated, then quenched with an aqueous solution (often a buffer or base) to hydrolyze the

iminium intermediate to the final aldehyde product.

Purification: The crude product is extracted with an organic solvent and purified, typically by column chromatography or

recrystallization.
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Vilsmeier Reagent Formation Formylation Reaction

DMF

Vilsmeier Reagent
[ClCH=N(CH₃)₂]⁺

POCl₃ 2,7-Dimethoxynaphthalene

Iminium Salt Intermediate

+ Vilsmeier Reagent

2,7-Dimethoxy-1-naphthaldehyde

 

Aqueous Workup
(Hydrolysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced

chemicals, empowering scientists and researchers to drive progress in

science and industry.
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